2-hydroxy-2-(3-iodophenyl)acetic acid
Description
2-hydroxy-2-(3-iodophenyl)acetic acid is a chemical compound with the CAS Number: 873963-87-2 . It has a molecular weight of 278.05 and is typically stored at room temperature . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI Code for 2-hydroxy-2-(3-iodophenyl)acetic acid is 1S/C8H7IO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12) . This indicates the presence of iodine, carbon, hydrogen, and oxygen atoms in the molecule.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-2-(3-iodophenyl)acetic acid involves the conversion of 3-iodophenylacetic acid to the target compound through a series of reactions.", "Starting Materials": [ "3-iodophenylacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-iodophenylacetic acid in a solution of sodium hydroxide in water.", "Step 2: Add hydrogen peroxide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the solution with hydrochloric acid to pH 2-3.", "Step 4: Extract the product with ethyl acetate.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
873963-87-2 |
Product Name |
2-hydroxy-2-(3-iodophenyl)acetic acid |
Molecular Formula |
C8H7IO3 |
Molecular Weight |
278 |
Purity |
95 |
Origin of Product |
United States |
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